Cas no 1001003-94-6 (2-CHLOROPYRIDINE-D4)

2-CHLOROPYRIDINE-D4 structure
2-CHLOROPYRIDINE-D4 structure
Product Name:2-CHLOROPYRIDINE-D4
CAS No:1001003-94-6
MF:C5H4ClN
MW:117.569606781006
CID:1004021
PubChem ID:23658887
Update Time:2025-04-20

2-CHLOROPYRIDINE-D4 Chemical and Physical Properties

Names and Identifiers

    • 2-CHLOROPYRIDINE-D4
    • [2H4]2-chloropyridine
    • NSC 4649-d4
    • α-Chloropyridine-d4
    • o-Chloropyridine-d4
    • 6-Chloropyridine-2,3,4,5-d4
    • 2-Chloropyridine-d4, 99 atom % D, 97% (CP)
    • 1001003-94-6
    • D98068
    • SCHEMBL13751627
    • 2-chloro-3,4,5,6-tetradeuterio-pyridine
    • DB-303328
    • 2-Chloro-3,4,5,6-tetradeuteriopyridine
    • Inchi: 1S/C5H4ClN/c6-5-3-1-2-4-7-5/h1-4H/i1D,2D,3D,4D
    • InChI Key: OKDGRDCXVWSXDC-RHQRLBAQSA-N
    • SMILES: ClC1C([2H])=C([2H])C([2H])=C([2H])N=1

Computed Properties

  • Exact Mass: 117.028334g/mol
  • Monoisotopic Mass: 117.028334g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 56
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 117.57g/mol
  • XLogP3: 1.2
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 170.0±0.0 °C at 760 mmHg
  • Flash Point: 65.0±0.0 °C
  • Vapor Pressure: 2.0±0.3 mmHg at 25°C

2-CHLOROPYRIDINE-D4 Security Information

2-CHLOROPYRIDINE-D4 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C380607-5mg
2-Chloropyridine-d4
1001003-94-6
5mg
$ 161.00 2023-09-08
TRC
C380607-50mg
2-Chloropyridine-d4
1001003-94-6
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$1269.00 2023-05-18
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